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An In-depth Technical Guide to 2-Isopropyl-3-methoxypyrazine

For Researchers, Scientists, and Drug Development
Professionals
Introduction

2-Isopropyl-3-methoxypyrazine (IPMP) is a naturally occurring heterocyclic organic

compound that belongs to the pyrazine family.[1][2] It is a potent aroma and flavor compound

found in a variety of natural sources, including plants, microorganisms, and insects.[1][3][4]

Renowned for its distinct earthy, green pea, and bell pepper aroma, IPMP is a significant

contributor to the sensory profile of many foods and beverages, such as wine, coffee, and

various vegetables.[2][5][6] Its extremely low odor detection threshold makes it a molecule of

great interest in the flavor and fragrance industries.[7][8] Beyond its role in sensory science,

IPMP also functions as a semiochemical in insects, acting as a defensive allomone or an

attractant.[4] This guide provides a comprehensive overview of the physical, chemical, and

biological properties of 2-Isopropyl-3-methoxypyrazine, along with detailed experimental

protocols for its synthesis and analysis.

Physical and Chemical Properties
2-Isopropyl-3-methoxypyrazine is typically a colorless to pale yellow liquid at room

temperature.[5][9] It is characterized by its high volatility and solubility in alcohol, with limited
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solubility in water.[10]

Property Value References

IUPAC Name
2-methoxy-3-propan-2-

ylpyrazine
[1]

Synonyms

2-Methoxy-3-

isopropylpyrazine, 3-Isopropyl-

2-methoxypyrazine

[11]

CAS Number 25773-40-4 [2]

Molecular Formula C₈H₁₂N₂O [1][2]

Molecular Weight 152.19 g/mol [1]

Appearance
Colorless to pale yellow clear

liquid
[5][9]

Boiling Point
120-125 °C @ 20 mmHg; 189-

190 °C @ 760 mmHg
[1][2][10]

Density 0.996 g/mL @ 25 °C [12][13]

Refractive Index n20/D 1.494 [12]

Solubility
Soluble in alcohol; Water:

698.6 mg/L @ 25 °C (est.)
[2][10]

logP (o/w) 2.414 (est.) [2][10]

Flash Point 67 °C (152.6 °F) - closed cup [9][12]

Vapor Pressure 0.274 mmHg @ 25 °C (est.) [10]

Odor Profile
Earthy, green pea, beany,

nutty, chocolate
[2][10][12]

Odor Threshold

Extremely low, in the

nanogram per liter (ng/L)

range

[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.thegoodscentscompany.com/data/rw1107761.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropyl-3-methoxypyrazine
https://webbook.nist.gov/cgi/cbook.cgi?ID=C25773404&Mask=200
https://www.hmdb.ca/metabolites/HMDB0040340
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropyl-3-methoxypyrazine
https://www.hmdb.ca/metabolites/HMDB0040340
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropyl-3-methoxypyrazine
https://www.chemimpex.com/products/43562
https://www.scentree.co/en/2-methoxy-3-isopropyl_pyrazine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropyl-3-methoxypyrazine
https://www.hmdb.ca/metabolites/HMDB0040340
https://www.thegoodscentscompany.com/data/rw1107761.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/w335808
https://www.scientificlabs.co.uk/product/synthetic-flavours-and-fragrances-other/W335808-100G
https://www.sigmaaldrich.com/SG/en/product/aldrich/w335808
https://www.hmdb.ca/metabolites/HMDB0040340
https://www.thegoodscentscompany.com/data/rw1107761.html
https://www.hmdb.ca/metabolites/HMDB0040340
https://www.thegoodscentscompany.com/data/rw1107761.html
https://www.scentree.co/en/2-methoxy-3-isopropyl_pyrazine.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/w335808
https://www.thegoodscentscompany.com/data/rw1107761.html
https://www.hmdb.ca/metabolites/HMDB0040340
https://www.thegoodscentscompany.com/data/rw1107761.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/w335808
https://pubmed.ncbi.nlm.nih.gov/19241569/
https://www.researchgate.net/publication/280318888_Determination_of_Ortho-_and_Retronasal_Detection_Thresholds_for_2-Isopropyl-3-Methoxypyrazine_in_Wine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectral Data
The structural elucidation of 2-Isopropyl-3-methoxypyrazine is supported by various

spectroscopic techniques. The following table summarizes key spectral information.

Spectroscopy Type Key Information References

¹H NMR
Spectral data is publicly

available.
[1]

¹³C NMR
Spectrum recorded in CDCl₃

solvent.
[1][14]

¹⁵N NMR
Spectrum recorded in

CDCl₃/CH₃NO₂ solvent.
[15]

Mass Spectrometry (EI)
Major m/z fragments: 137 (M-

CH₃), 152 (M⁺), 124 (M-C₂H₄)
[1][11]

Infrared (FTIR)

Spectra available for Neat,

ATR, and Vapor Phase

samples.

[1]

Raman (FT-Raman) Spectral data is available. [1]

Experimental Protocols
Synthesis of 2-Isopropyl-3-methoxypyrazine
The synthesis of 2-methoxy-3-alkylpyrazines typically involves a two-step process: the

formation of a hydroxypyrazine precursor followed by methylation.[16]

Methodology:

Step 1: Condensation to form 2-Hydroxy-3-isopropylpyrazine

This step is commonly achieved through a condensation reaction, such as the Gutknecht

or Gastaldi condensation.[9]
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A general approach involves the reaction of an α-amino acid amide (in this case, valine

amide, derived from the amino acid valine) with glyoxal.[16]

The reactants are typically heated in a suitable solvent under acidic conditions, leading to

the cyclization and formation of the 2-hydroxypyrazine ring structure.

Step 2: O-Methylation

The 2-hydroxy-3-isopropylpyrazine intermediate is then O-methylated to yield the final

product.[16]

A common methylating agent is methyl iodide (CH₃I) or diazomethane (CH₂N₂).[16]

The reaction is carried out in the presence of a base (e.g., sodium hydride) to deprotonate

the hydroxyl group, forming an alkoxide that then reacts with the methylating agent via

nucleophilic substitution.

The final product, 2-Isopropyl-3-methoxypyrazine, is then purified using standard

techniques such as distillation or chromatography.
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Synthesis Workflow
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Sample in
Sealed Vial

HS-SPME Fiber
Adsorption

GC Injection Port
(Thermal Desorption)

GC Column
(Separation)

Mass Spectrometer
(Ionization & Detection)

Data Analysis
(Identification & Quantification)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1215460?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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